Cas no 401633-13-4 (4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid)

4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid structure
401633-13-4 structure
Product Name:4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid
CAS No:401633-13-4
MF:C5H2F3N3O4
MW:225.082291126251
CID:5653824
PubChem ID:5085710
Update Time:2023-09-20

4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 401633-13-4
    • AKOS024363610
    • EN300-28274387
    • 4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid
    • 4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid
    • Inchi: 1S/C5H2F3N3O4/c6-5(7,8)4(14)9-2-1(3(12)13)10-15-11-2/h(H,12,13)(H,9,11,14)
    • InChI Key: IHCATXUARBGSSP-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C(C(=O)O)=NON=1)=O)(F)F

Computed Properties

  • Exact Mass: 224.99974004g/mol
  • Monoisotopic Mass: 224.99974004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 105Ų

4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid Pricemore >>

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